Cas no 1806971-50-5 (Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate
• CAS No: 1806971-50-5
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4805419
• Update Time: 2025-07-17

Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-8(15)4-6-7(10(12)13)5-14-11(17-2)9(6)16/h5,10,16H,3-4H2,1-2H3
• InChI Key： QBVBBJGVAUETNN-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1CC(=O)OCC)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate

Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate (CAS No. 1806971-50-5): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate, identified by its CAS number 1806971-50-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural features of Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate make it a versatile intermediate in the synthesis of more complex molecules. The presence of both hydroxy and methoxy functional groups, combined with the unique electron-withdrawing effect of the difluoromethyl group, provides multiple sites for chemical modification and functionalization. These attributes are particularly valuable in the design of novel therapeutic agents targeting various disease pathways.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate enhances its pharmacological potential by influencing its interactions with biological targets. The difluoromethyl group, for instance, is often incorporated into drug molecules to improve metabolic stability and binding affinity.

The synthesis of Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine core, followed by sequential functionalization to introduce the hydroxyl, methoxy, and difluoromethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to achieve high regioselectivity and yield.

One of the most compelling aspects of Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression, inflammation, and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes relevant to metabolic disorders.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to modulate their biological activity. The difluoromethyl group in Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate contributes to this effect by enhancing the compound's lipophilicity and binding affinity to biological targets. This has been demonstrated in several preclinical studies where fluorinated pyridines have shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The hydroxyl and methoxy groups in Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate also provide opportunities for further derivatization. These functional groups can be modified through various chemical reactions such as etherification, esterification, or oxidation, allowing chemists to tailor the properties of the compound for specific applications. This flexibility makes it an invaluable tool in the pharmaceutical industry for developing new drug candidates.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate. Molecular modeling studies have been conducted to predict the binding interactions between this compound and its target proteins. These studies provide critical insights into the molecular recognition processes and help guide the design of more effective derivatives.

The potential applications of Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where pyridine derivatives have shown promise as herbicides and pesticides. The unique structural features of this compound make it an attractive candidate for developing environmentally friendly agrochemicals with improved efficacy and reduced toxicity.

In conclusion, Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate (CAS No. 1806971-50-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural complexity and diverse functional groups make it a valuable intermediate for synthesizing novel bioactive molecules. As our understanding of chemical biology continues to evolve, compounds like Ethyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate will undoubtedly play a crucial role in advancing therapeutic interventions and sustainable agricultural practices.